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Compound of Interest

Compound Name: L-Alanosine

Cat. No.: B098952 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for the preparation of L-Alanosine stock

solutions for laboratory use. L-Alanosine is an antibiotic with antineoplastic activity, acting as

an inhibitor of adenylosuccinate synthetase, which disrupts de novo purine biosynthesis.[1][2]

[3] Accurate preparation of stock solutions is critical for reproducible experimental results.

Data Presentation
A summary of the key quantitative data for L-Alanosine is provided in the table below for easy

reference.
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Property Value References

Molecular Formula C₃H₇N₃O₄ [1][2][4]

Molecular Weight 149.11 g/mol [3][5][6]

Appearance
Crystalline solid, off-white to

pale beige
[2][4][7]

Purity ≥95% [2][4]

Solubility
Approx. 1 mg/mL in 100 mM

NaOH, 100 mM HCl, and water
[2][4]

Storage of Solid -20°C [4][6]

Stability of Solid ≥ 4 years at -20°C [2][4]

Stability of Solution

Aqueous solutions are

unstable; prepare fresh for

each use.[3][4][8]

Experimental Protocols
Safety Precautions
L-Alanosine should be handled as a hazardous substance.[4] It is harmful if swallowed.[9]

Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves. Handle the compound in a chemical fume hood to avoid inhalation. Do not

ingest, inhale, or allow contact with eyes, skin, or clothing.[4] Wash hands thoroughly after

handling.[9] This product is for research use only and not for human or veterinary diagnostic or

therapeutic use.[4]

Materials
L-Alanosine powder (crystalline solid)

Solvent of choice:

100 mM Sodium Hydroxide (NaOH)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Alanosine
https://www.caymanchem.com/product/19545/l-alanosine
https://cdn.caymanchem.com/cdn/insert/19545.pdf
https://www.selleckchem.com/products/l-alanosine.html
https://www.drugfuture.com/chemdata/l-alanosine.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7875456.htm
https://www.caymanchem.com/product/19545/l-alanosine
https://cdn.caymanchem.com/cdn/insert/19545.pdf
https://www.scbt.com/p/l-alanosine-5854-93-3
https://www.caymanchem.com/product/19545/l-alanosine
https://cdn.caymanchem.com/cdn/insert/19545.pdf
https://www.caymanchem.com/product/19545/l-alanosine
https://cdn.caymanchem.com/cdn/insert/19545.pdf
https://cdn.caymanchem.com/cdn/insert/19545.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7875456.htm
https://www.caymanchem.com/product/19545/l-alanosine
https://cdn.caymanchem.com/cdn/insert/19545.pdf
https://www.selleckchem.com/products/l-alanosine.html
https://cdn.caymanchem.com/cdn/insert/19545.pdf
https://www.medchemexpress.com/l-alanosine.html
https://www.benchchem.com/product/b098952?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/19545.pdf
https://cdn.caymanchem.com/cdn/msds/19545m.pdf
https://cdn.caymanchem.com/cdn/insert/19545.pdf
https://cdn.caymanchem.com/cdn/msds/19545m.pdf
https://cdn.caymanchem.com/cdn/insert/19545.pdf
https://www.benchchem.com/product/b098952?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


100 mM Hydrochloric Acid (HCl)

Sterile, purified water (e.g., Milli-Q or equivalent)

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile serological pipettes

Vortex mixer

Analytical balance

Weighing paper

Spatula

0.22 µm sterile syringe filter (if sterile filtration is required)

Sterile syringe

Protocol for Preparation of a 1 mg/mL L-Alanosine Stock
Solution

Equilibration: Remove the L-Alanosine vial from the -20°C freezer and allow it to equilibrate

to room temperature before opening to prevent condensation.

Weighing: In a chemical fume hood, carefully weigh the desired amount of L-Alanosine
powder using an analytical balance. For example, to prepare 1 mL of a 1 mg/mL stock

solution, weigh 1 mg of L-Alanosine.

Solubilization:

Transfer the weighed L-Alanosine powder into a sterile conical tube.

Add the desired volume of the chosen solvent (100 mM NaOH, 100 mM HCl, or water) to

the tube. For a 1 mg/mL solution, add 1 mL of solvent.

Cap the tube securely.
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Dissolution: Vortex the solution until the L-Alanosine is completely dissolved. The solution

should be clear.

Sterile Filtration (Optional but Recommended for Cell Culture): If the stock solution will be

used in cell-based assays, it should be sterile-filtered.

Draw the solution into a sterile syringe.

Attach a 0.22 µm sterile syringe filter to the syringe.

Dispense the solution through the filter into a new sterile tube.

Use and Storage:

It is highly recommended to use the L-Alanosine solution immediately after preparation

as it is unstable in aqueous solutions.[3][4][8]

Storing aqueous solutions for more than one day is not recommended.[4] If short-term

storage is unavoidable, protect the solution from light and store it at 2-8°C. However, fresh

preparation is always the best practice.

Mandatory Visualization
The following diagram illustrates the workflow for preparing an L-Alanosine stock solution.
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Caption: Workflow for L-Alanosine Stock Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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